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Compound of Interest

Compound Name: 2-Fluoro-1-phenylethan-1-amine
CAS No.: 929971-85-7
Cat. No.: B1627149
Get Quote
. J

Executive Summary & Structural Context

2-Fluoro-1-phenylethan-1-amine (also known as

-fluoro-

-phenyl-ethylamine) represents a critical bioisostere in medicinal chemistry. The introduction of
a fluorine atom at the

-position relative to the amine modulates the basicity (
) of the nitrogen via the inductive electron-withdrawing effect (

) and enhances metabolic stability against MAO (monoamine oxidase) degradation compared
to the non-fluorinated parent, 1-phenylethylamine.

Structural Dynamics

The molecule possesses a single chiral center at C1. Consequently, the two protons on the
fluoromethyl group (C2) are diastereotopic. This anisochrony results in complex higher-order
splitting patterns in the
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H NMR spectrum, which are diagnostic for the structural integrity of the C1-C2 bond.

Property Value

IUPAC Name 2-Fluoro-1-phenylethan-1-amine
Formula

Molecular Weight 139.17 g/mol

Chiral Center C1 (Benzylic position)

Diastereotopic
Key Feature
protons

Mass Spectrometry (MS) Analysis

Methodology: Electron lonization (El), 70 eV.[1][2]
The fragmentation pattern of 2-Fluoro-1-phenylethan-1-amine is governed by

-cleavage adjacent to the nitrogen atom and the stability of benzylic carbocations.

Diagnhostic Fragmentation Pathway

The primary fragmentation event is the homolytic cleavage of the C1-C2 bond (the bond
between the benzylic carbon and the fluoromethyl group). This is favored because it generates
a resonance-stabilized iminium ion.

Key Fragments:
e m/z 139 (

): Molecular ion. Typically weak intensity due to rapid fragmentation.
e m/z 106 (
):Base Peak. Formed by

-cleavage losing the fluoromethyl radical (

). The resulting ion (
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) is highly stabilized by the phenyl ring and the nitrogen lone pair.

e M/z 77 (

): Phenyl cation, resulting from inductive cleavage.

« miz33(

): Minor peak, fluoromethyl cation.

Fragmentation Logic Diagram

Inductive Cleavage
a-Cleavage Base Peak (-HCN, -H2) Phenyl Cation

. [Ph-CH=NH2]+ [C6H5]+
(Loss of -CH2F (m/z 106) (miz 77)

Molecular lon
[M]+’ (m/Z 139) __________________ CH2F

(Neutral Loss)

Click to download full resolution via product page

Caption: Primary fragmentation pathway under El (70 eV). The formation of the m/z 106
iminium ion is the dominant diagnostic event.

Nuclear Magnetic Resonance (NMR) Spectroscopy

This section details the expected spectral data based on general organofluorine principles and
analogous

-fluoroamine structures.

Solvent Recommendation:
(Standard) or

(if the HCI salt is used). Note: In

, the amine protons (-NH2) are broad and their shift is concentration-dependent.

F NMR (Diagnostic)
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The fluorine nucleus provides a clean, background-free signal.
e Chemical Shift:

-210 to -225 ppm (Triplet of Doublets).
e Coupling:

o (Geminal): ~47-48 Hz (Coupling to geminal protons).

o (Vicinal): ~15-25 Hz (Coupling to the methine proton).

H NMR Data (400 MHz, )

The spectrum is characterized by the complex splitting of the methylene protons (

).
Coupling
. i Constants (
Position Type Multiplicit
in Hz)
Ar-H Aromatic 7.20-7.45 Multiplet -
H-1 Methine (CH-N) 4.15-4.25 ddd (or dt)
Methylene ( (Geminal),
H-2a 4.30 - 4.60 ddd
)
Methylene ( (Geminal),
H-2b 4.30 - 4.60 ddd
)
Exchangeable
NH2 Amine 15-20 Broad Singlet with
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Expert Insight - The "ddd" Pattern: The protons on C2 are chemically non-equivalent
(diastereotopic). Each proton couples to:

e The Fluorine atom (Huge splitting, ~47 Hz).
e The Geminal proton (Medium splitting, ~10 Hz).

e The Vicinal methine proton (Small splitting, ~4-7 Hz). This creates a distinct "doublet of
doublets of doublets" for each of the two methylene protons.

C NMR Data (100 MHz, )

Carbon-Fluorine coupling is observable as distinct doublets.

Carbon Assignment

(ppm) Coupling (Hz)
C-2 84.0 - 86.0 (Doublet)
C-1 55.0-57.0 (Doublet)
C-Ar Ipso-Phenyl 140.0 - 142.0 (Small Doublet)
C-Ar Ortho/Meta/Para 126.0 - 129.0 Negligible coupling

NMR Coupling Logic Diagram
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H-2a Signal
(Methylene Proton)

Split by 19F
(Geminal 2J ~47 Hz)

Split by H-2b
(Geminal 2J ~10 Hz)

Split by H-1
(Vicinal 3J ~5 Hz)

Observed Pattern:
ddd (Doublet of Doublet of Doublets)

Click to download full resolution via product page

Caption: J-coupling tree for the diastereotopic methylene protons (H-2a/b), illustrating the origin
of the complex ddd multiplicity.

Infrared (IR) Spectroscopy

Methodology: ATR-FTIR (Attenuated Total Reflectance).

The IR spectrum is most useful for confirming the presence of the primary amine and the
absence of carbonyl impurities (common from synthesis via amino acids).
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Frequency (

Vibration Mode Diagnostic Note

)
Doublet

3300 - 3400 N-H Stretch (Asymmetric/Symmetric) for
primary amine.

2850 - 2950 C-H Stretch C-H vibrations.

1580 - 1600 C=C Aromatic Ring breathing modes.
Strong band, often overlapping

1000 - 1100 C-F Stretch )
with C-N stretch.
Monosubstituted benzene

690 - 750 C-H Out-of-plane

(strong diagnostic).

Experimental Protocol: Sample Preparation for NMR

To ensure high-fidelity spectral data, particularly for observing the N-H protons and accurate
coupling constants, follow this protocol.

e Selection of Solvent:
o Use

(Chloroform-d) for the free base amine. Ensure it is neutralized (passed through basic
alumina) to prevent in-situ salt formation which shifts the H-1 signal.

o Use

if analyzing the Hydrochloride salt. The N-H protons will appear as a broad singlet around
8.5 ppm (integrating to 3H).

o Sample Concentration:

o Dissolve 10-15 mg of 2-Fluoro-1-phenylethan-1-amine in 0.6 mL of solvent.
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o Caution: High concentrations can cause line broadening of the amine protons due to
intermolecular hydrogen bonding.

e Shimming:

o Due to the fluorine atom, automated shimming may occasionally fail to optimize the field
homogeneity around the C-F region. Manual shimming on the FID is recommended if the

doublets appear distorted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. uni-saarland.de [uni-saarland.de]

e 2. pdf.benchchem.com [pdf.benchchem.com]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://spectrabase.com/spectrum/35eapknjtga
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenethylamine
https://www.benchchem.com/product/b1627149?utm_src=pdf-custom-synthesis#bc-rfq
https://www.uni-saarland.de/fileadmin/upload/lehrstuhl/jauch/An04_Massenspektroskopie_Skript_Volmer.pdf
https://pdf.benchchem.com/137/Unraveling_the_Molecular_Blueprint_An_In_depth_Technical_Guide_to_the_Mass_Spectrometry_Fragmentation_Pattern_of_2_Chloro_6_fluorobenzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627149?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 3. spectrabase.com [spectrabase.com]
e 4. 1-Phenethylamine | C8BH11N | CID 7408 - PubChem [pubchem.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Technical Whitepaper: Spectroscopic Profiling of 2-
Fluoro-1-phenylethan-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1627149/docs#technical-whitepaper-spectroscopic-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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